(2E,4E)-11-Methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid

• IUPAC Name: (2E,4E)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid
• InChI: InChI=1S/C16H28O3/c1-13(10-7-11-16(3,4)19-5)8-6-9-14(2)12-15(17)18/h6,9,12-13H,7-8,10-11H2,1-5H3,(H,17,18)/b9-6+,14-12+
• InChI Key: MNYBEULOKRVZKY-TZOAMJEDSA-N
• Canonical SMILES: CC(CCCC(C)(C)OC)CC=CC(=CC(=O)O)C
• Isomeric SMILES: CC(CCCC(C)(C)OC)C/C=C/C(=C/C(=O)O)/C
• Molecular Formula: C16H28O3
• DSSTOX Substance ID: DTXSID10886034
• Molecular Weight: 268.39 g/mol
• CAS RN: 53092-52-7

Description

Synthesis Analysis A related compound, (2S,3S,8S,9S,4E,6E)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyldeca-4,6-dienoic acid (Adda), characteristic of microcystins and nodularin, was synthesized using a chiral template, demonstrating the complexity and stereochemical control required in synthesizing structurally specific compounds (Beatty, Jennings-White, & Avery, 1992). Another study highlights the synthesis of methyl (2E,4E)-3,7,11-trimethyldodeca-2,4-dienoate, a potent insect growth regulator, showcasing the methods to achieve specific configurations in synthetic chemistry (Cardillo, Contento, Sandri, & Panunzio, 1979).

Molecular Structure Analysis The molecular structure of compounds similar to "(2E,4E)-11-Methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid" often involves complex stereochemistry and functional groups that influence their chemical behavior and potential biological activity. Techniques such as X-ray crystallography and NMR spectroscopy are crucial for elucidating these structures and understanding their implications (Venkatesan et al., 2016).

Chemical Reactions and Properties The reactivity and chemical properties of such compounds are influenced by their structural elements, including the presence of methoxy groups and the configuration of double bonds. These features can affect the molecule's behavior in chemical reactions, such as cycloadditions, and its interaction with biological systems (Waring & Zaidi, 1985).

Scientific Research Applications

Metabolism and Enzymatic Activity

(2E,4E)-11-Methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid, as part of Methoprene, is actively metabolized in isolated rat hepatocytes and rat liver subcellular fractions to its corresponding acids. This process involves significant esterase activity of microsomal origin, with the formation of small amounts of glucuronides (Morello, Repetto, & Agosin, 1980).

Antibacterial Activity

A marine-derived Streptomyces sp. produced two new long-chain unsaturated compounds, including a variant of this compound, which demonstrated notable antibacterial activities (Zhou et al., 2017).

Insect Growth Regulation

This compound, in its various forms, is a significant component in synthesizing potent insect growth regulators, such as in the synthesis of methyl (2E,4E)-3,7,11-trimethyldodeca-2,4-dienoate (Cardillo, Contento, Sandri, & Panunzio, 1979). Its efficacy in this domain is further highlighted in studies on the metabolism and effects of methoprene in various insects, revealing its role in juvenile hormone activity and insect development (Bigley & Vinson, 1979).

Synthesis of Bioactive Compounds

This dienoic acid is also utilized in the synthesis of complex molecules like avenalumic carboxamide derivatives and stereocontrolled synthesis of amino acids characteristic of microcystins and nodularin, demonstrating its versatility in organic synthesis (Bazin et al., 2008); (Beatty, Jennings-White, & Avery, 1992).

Environmental Interactions

The environmental behavior of this compound, particularly its photodecomposition and interaction with other chemicals, is a topic of research, elucidating its stability and transformation in natural conditions (Quistand, Staiger, & Schooley, 1975).

Mechanism of Action

Target of Action

The primary targets of (2E,4E)-11-Methoxy-3,7,11-trimethyldodeca-2,4-dienoic acid are oomycetes, particularly Phytophthora nicotianae, a pathogen of global significance threatening many important crops . The compound exhibits specific inhibitory activity against these organisms .

Mode of Action

The compound interacts with its targets by acting on multiple targets in P. nicotianae, especially on the cell membrane and mitochondria . It results in significant downregulation of antioxidant activity and energy metabolism, including antioxidant enzymes and ATP generation, and upregulation of membrane-destabilizing activity, such as phospholipid synthesis and degradation .

Biochemical Pathways

The pathways influenced by this compound are mainly related to carbohydrate metabolism, energy metabolism, and the cell membrane . The compound produces oxidative stress on P. nicotianae, inhibits antioxidant enzyme and ATPase activity, and increases cell membrane permeability .

Pharmacokinetics

They are rapidly absorbed and well distributed to various tissues, including the brain

Result of Action

The result of the compound’s action is a strong inhibitory effect against P. nicotianae, both in vitro and in vivo . It reduces the relative abundance of Oomycota in rhizosphere soil . This makes it a potential novel environment-friendly agent for controlling crop oomycete disease .

Action Environment

The action of this compound is influenced by the environment in which it is applied. It was obtained through coculture of Bacillus subtilis Tpb55 and Trichoderma asperellum HG1 . The compound’s action, efficacy, and stability may be influenced by factors such as the presence of other organisms, soil conditions, and environmental stressors.